Ethyl phenylacetate
Ethyl phenylacetate
Ethyl phenylacetate is one of the major aroma components of Ligustrum japonicum. It has been reported to be one of the key compounds responsible for the sweet-like off-flavor in Aglianico del Vulture wine.
Ethyl phenylacetate is an organic compound, which is widely used as a flavoring agent.
Ethyl phenylacetate is a less toxic, greener solvent. It is non-mutagenic.
Ethyl phenylacetate, also known as ethyl alpha -toluate or ethyl benzeneacetate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Ethyl phenylacetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl phenylacetate is primarily located in the cytoplasm. Ethyl phenylacetate is a sweet, anise, and balsam tasting compound that can be found in a number of food items such as cereals and cereal products, tea, fruits, and pomes. This makes ethyl phenylacetate a potential biomarker for the consumption of these food products.
Ethyl phenylacetate is an organic compound, which is widely used as a flavoring agent.
Ethyl phenylacetate is a less toxic, greener solvent. It is non-mutagenic.
Ethyl phenylacetate, also known as ethyl alpha -toluate or ethyl benzeneacetate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Ethyl phenylacetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl phenylacetate is primarily located in the cytoplasm. Ethyl phenylacetate is a sweet, anise, and balsam tasting compound that can be found in a number of food items such as cereals and cereal products, tea, fruits, and pomes. This makes ethyl phenylacetate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
101-97-3
VCID:
VC21127438
InChI:
InChI=1S/C10H12O2/c1-2-12-10(11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
SMILES:
CCOC(=O)CC1=CC=CC=C1
Molecular Formula:
C10H12O2
Molecular Weight:
164.2 g/mol
Ethyl phenylacetate
CAS No.: 101-97-3
Cat. No.: VC21127438
Molecular Formula: C10H12O2
Molecular Weight: 164.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl phenylacetate is one of the major aroma components of Ligustrum japonicum. It has been reported to be one of the key compounds responsible for the sweet-like off-flavor in Aglianico del Vulture wine. Ethyl phenylacetate is an organic compound, which is widely used as a flavoring agent. Ethyl phenylacetate is a less toxic, greener solvent. It is non-mutagenic. Ethyl phenylacetate, also known as ethyl alpha -toluate or ethyl benzeneacetate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Ethyl phenylacetate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, ethyl phenylacetate is primarily located in the cytoplasm. Ethyl phenylacetate is a sweet, anise, and balsam tasting compound that can be found in a number of food items such as cereals and cereal products, tea, fruits, and pomes. This makes ethyl phenylacetate a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 101-97-3 |
| Molecular Formula | C10H12O2 |
| Molecular Weight | 164.2 g/mol |
| IUPAC Name | ethyl 2-phenylacetate |
| Standard InChI | InChI=1S/C10H12O2/c1-2-12-10(11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3 |
| Standard InChI Key | DULCUDSUACXJJC-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CC1=CC=CC=C1 |
| Canonical SMILES | CCOC(=O)CC1=CC=CC=C1 |
| Boiling Point | 227.0 °C 228 °C |
| Colorform | Liquid Colorless liquid |
| Flash Point | 210 °F (99 °F) |
| Melting Point | -29.4 °C -29.4°C |
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